2-(4-ethoxyphenyl)-4-oxo-4H-chromen-3-yl 4-fluorobenzene-1-sulfonate

• IUPAC Name: [2-(4-ethoxyphenyl)-4-oxochromen-3-yl] 4-fluorobenzenesulfonate
• InChI: InChI=1S/C23H17FO6S/c1-2-28-17-11-7-15(8-12-17)22-23(21(25)19-5-3-4-6-20(19)29-22)30-31(26,27)18-13-9-16(24)10-14-18/h3-14H,2H2,1H3
• InChI Key: AQTQWUOYTHBLNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H17FO6S
• Molecular Weight: 440.4 g/mol
• CAS No.: 329777-52-8

Description

2-(4-ethoxyphenyl)-4-oxo-4H-chromen-3-yl 4-fluorobenzene-1-sulfonate is a useful research compound. Its molecular formula is C23H17FO6S and its molecular weight is 440.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Effects

Research by Behrami and Dobroshi (2019) on similar compounds to 2-(4-ethoxyphenyl)-4-oxo-4H-chromen-3-yl 4-fluorobenzene-1-sulfonate, specifically 4-hydroxy-chromen-2-one derivatives, highlighted their potential in exhibiting high levels of antibacterial activity against various bacterial strains, including Staphylococcus aureus, E. coli, and Bacillus cereus. The study suggests the significance of these compounds in the development of new antibacterial agents (Behrami & Dobroshi, 2019).

Antioxidant and Anticancer Potentials

A study by Zang et al. (2021) explored a series of 2-(thiophen-2-yl)-4H-chromen-3-yl-sulfonate derivatives, focusing on their free radical scavenging capabilities and cytotoxic efficacies against cancer cell lines. These derivatives, including structures similar to this compound, showed better cytotoxic activities than some controls and exhibited significant antioxidant properties (Zang et al., 2021).

Proton Exchange Membranes in Fuel Cells

Research on poly(arylene ether sulfone) proton exchange membranes, involving derivatives like this compound, indicates potential applications in fuel cells. These studies, like the one conducted by Wang et al. (2012), investigate the properties of such materials, revealing their suitability due to high proton conductivities and low methanol permeabilities, essential characteristics for efficient fuel cell performance (Wang et al., 2012).

Synthesis of DNA-PK Inhibitors

Aristegui et al. (2006) discussed the synthesis of 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl triflate, a precursor for DNA-dependent protein kinase inhibitors, which is relevant to compounds like this compound. Such research underlines the importance of these compounds in medicinal chemistry, particularly in the development of novel therapeutic agents (Aristegui et al., 2006).